Cas no 389607-04-9 (1H-1,2,4-Triazole-1-butanoic acid, ethyl ester)

• Product Name: 1H-1,2,4-Triazole-1-butanoic acid, ethyl ester
• CAS No: 389607-04-9
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 1495013
• Update Time: 2024-08-24

1H-1,2,4-Triazole-1-butanoic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-butanoic acid, ethyl ester

• Inchi： 1S/C8H13N3O2/c1-2-13-8(12)4-3-5-11-7-9-6-10-11/h6-7H,2-5H2,1H3
• InChI Key： ABIRGIRHYZLGTH-UHFFFAOYSA-N
• SMILES： N1(CCCC(OCC)=O)C=NC=N1

Computed Properties

• Exact Mass: 183.10089

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 139-142 °C(Press: 0.08 Torr)
• PSA: 57.01
• pka: 2.93±0.12(Predicted)